5-(3-phenylisoxazol-5-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(oxolan-3-yl)-5-(3-phenyl-1,2-oxazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O3/c1-2-4-10(5-3-1)12-8-13(20-17-12)15-16-14(18-21-15)11-6-7-19-9-11/h1-5,8,11H,6-7,9H2
• InChI Key: XUBDNHLABFFBCK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)C3=CC(=NO3)C4=CC=CC=C4
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 5-(3-phenylisoxazol-5-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole involves several steps, including the treatment of cyanohydrin benzoates or cyanohydrin acetates with hydroxylamine in methanol, leading to cyclization and subsequent formation of the desired compounds. Such processes highlight the complexity and the precise conditions required for the synthesis of these compounds (Wu et al., 2000).

Molecular Structure Analysis

The molecular structure of compounds within this category often involves detailed analysis through spectroscopic methods such as NMR and IR, aiding in the characterization of the synthesized compounds. For instance, compounds containing 1,3,4-oxadiazoles and 1,2,4-triazole heterocyclic rings have been studied for their structural characteristics using these techniques (Ustabaş et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving 5-(3-phenylisoxazol-5-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole derivatives include interactions with various unsaturated compounds, demonstrating the compound's reactivity and potential for forming a range of chemically interesting derivatives. Such reactions are facilitated by conditions that may involve the presence of sodium dithionite and sodium hydrogen carbonate in aqueous acetonitrile solution, leading to the formation of difluoromethylenated compounds (Yang et al., 2007).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for understanding their behavior in different environments and potential applications. Although specific data on 5-(3-phenylisoxazol-5-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole were not found, similar compounds exhibit notable stability and solubility characteristics that can be influenced by their molecular structure (Bumagin et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, potential for various chemical reactions, and the formation of complexes with metals, are areas of interest. For example, compounds combining three azole heterocycles have shown to form palladium complexes that exhibit high catalytic activity in Suzuki reactions, showcasing the compound's utility in catalysis and organic synthesis (Bumagin et al., 2017).